Cas no 339101-20-1 (1-(2-CHLORO-6-FLUOROBENZYL)-2-(2-CHLORO-3-PYRIDINYL)-5,6-DIMETHYL-1H-1,3-BENZIMIDAZOLE)

1-(2-CHLORO-6-FLUOROBENZYL)-2-(2-CHLORO-3-PYRIDINYL)-5,6-DIMETHYL-1H-1,3-BENZIMIDAZOLE structure
339101-20-1 structure
Product Name:1-(2-CHLORO-6-FLUOROBENZYL)-2-(2-CHLORO-3-PYRIDINYL)-5,6-DIMETHYL-1H-1,3-BENZIMIDAZOLE
CAS No:339101-20-1
MF:C21H16Cl2FN3
MW:400.276246070862
CID:5269668
Update Time:2026-03-09

1-(2-CHLORO-6-FLUOROBENZYL)-2-(2-CHLORO-3-PYRIDINYL)-5,6-DIMETHYL-1H-1,3-BENZIMIDAZOLE Chemical and Physical Properties

Names and Identifiers

    • 1-(2-CHLORO-6-FLUOROBENZYL)-2-(2-CHLORO-3-PYRIDINYL)-5,6-DIMETHYL-1H-1,3-BENZIMIDAZOLE
    • 1-[(2-chloro-6-fluorophenyl)methyl]-2-(2-chloropyridin-3-yl)-5,6-dimethyl-1H-1,3-benzodiazole
    • 1-[(2-chloro-6-fluorophenyl)methyl]-2-(2-chloropyridin-3-yl)-5,6-dimethylbenzimidazole
    • Bionet1_001463
    • Oprea1_039907
    • HMS572F05
    • Inchi: 1S/C21H16Cl2FN3/c1-12-9-18-19(10-13(12)2)27(11-15-16(22)6-3-7-17(15)24)21(26-18)14-5-4-8-25-20(14)23/h3-10H,11H2,1-2H3
    • InChI Key: UWVXNVJMLUSFDV-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=C(C=1CN1C(C2C(=NC=CC=2)Cl)=NC2C=C(C)C(C)=CC1=2)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 3
  • Complexity: 510
  • XLogP3: 6
  • Topological Polar Surface Area: 30.7

1-(2-CHLORO-6-FLUOROBENZYL)-2-(2-CHLORO-3-PYRIDINYL)-5,6-DIMETHYL-1H-1,3-BENZIMIDAZOLE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A935295-1g
1-[(2-Chloro-6-fluorophenyl)methyl]-2-(2-chloropyridin-3-yl)-5,6-dimethyl-1H-1,3-benzodiazole
339101-20-1 90%
1g
$350.0 2023-03-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1670658-1mg
1-(2-Chloro-6-fluorobenzyl)-2-(2-chloropyridin-3-yl)-5,6-dimethyl-1H-benzo[d]imidazole
339101-20-1 98%
1mg
¥499 2023-04-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1670658-2mg
1-(2-Chloro-6-fluorobenzyl)-2-(2-chloropyridin-3-yl)-5,6-dimethyl-1H-benzo[d]imidazole
339101-20-1 98%
2mg
¥536 2023-04-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1670658-5mg
1-(2-Chloro-6-fluorobenzyl)-2-(2-chloropyridin-3-yl)-5,6-dimethyl-1H-benzo[d]imidazole
339101-20-1 98%
5mg
¥661 2023-04-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1670658-10mg
1-(2-Chloro-6-fluorobenzyl)-2-(2-chloropyridin-3-yl)-5,6-dimethyl-1H-benzo[d]imidazole
339101-20-1 98%
10mg
¥862 2023-04-04
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00916991-1g
1-[(2-Chloro-6-fluorophenyl)methyl]-2-(2-chloropyridin-3-yl)-5,6-dimethyl-1H-1,3-benzodiazole
339101-20-1 90%
1g
¥2401.0 2023-03-29
Key Organics Ltd
8J-358S-1MG
1-(2-chloro-6-fluorobenzyl)-2-(2-chloro-3-pyridinyl)-5,6-dimethyl-1H-1,3-benzimidazole
339101-20-1 >90%
1mg
£28.00 2025-02-09
Key Organics Ltd
8J-358S-5MG
1-(2-chloro-6-fluorobenzyl)-2-(2-chloro-3-pyridinyl)-5,6-dimethyl-1H-1,3-benzimidazole
339101-20-1 >90%
5mg
£35.00 2025-02-09
Key Organics Ltd
8J-358S-10MG
1-(2-chloro-6-fluorobenzyl)-2-(2-chloro-3-pyridinyl)-5,6-dimethyl-1H-1,3-benzimidazole
339101-20-1 >90%
10mg
£48.00 2025-02-09
Key Organics Ltd
8J-358S-50MG
1-(2-chloro-6-fluorobenzyl)-2-(2-chloro-3-pyridinyl)-5,6-dimethyl-1H-1,3-benzimidazole
339101-20-1 >90%
50mg
£77.00 2025-02-09

Additional information on 1-(2-CHLORO-6-FLUOROBENZYL)-2-(2-CHLORO-3-PYRIDINYL)-5,6-DIMETHYL-1H-1,3-BENZIMIDAZOLE

Comprehensive Analysis of 1-(2-CHLORO-6-FLUOROBENZYL)-2-(2-CHLORO-3-PYRIDINYL)-5,6-DIMETHYL-1H-1,3-BENZIMIDAZOLE (CAS No. 339101-20-1)

1-(2-CHLORO-6-FLUOROBENZYL)-2-(2-CHLORO-3-PYRIDINYL)-5,6-DIMETHYL-1H-1,3-BENZIMIDAZOLE (CAS No. 339101-20-1) is a highly specialized benzimidazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro-fluorobenzyl and chloropyridinyl substituents, exhibits potential applications in drug discovery and crop protection. Its molecular structure combines a dimethyl-benzimidazole core with halogenated aromatic rings, making it a subject of interest for researchers exploring small-molecule inhibitors and pesticide development.

In recent years, the demand for halogenated heterocycles like 339101-20-1 has surged due to their role in addressing global challenges such as antimicrobial resistance and sustainable agriculture. Search engine trends reveal growing queries about "benzimidazole-based drug candidates" and "eco-friendly agrochemicals," aligning with this compound's potential. The chloro-fluoro substitution pattern in its structure is particularly noteworthy, as it often enhances bioavailability and target binding affinity—key factors in modern pharmacophore design.

From a synthetic chemistry perspective, CAS 339101-20-1 exemplifies advanced heterocyclic coupling strategies. Its preparation typically involves Pd-catalyzed cross-coupling between 2-chloro-3-pyridinyl intermediates and functionalized benzimidazole precursors. Researchers frequently search for "efficient benzimidazole synthesis" and "halogenated pyridine applications," reflecting the methodological relevance of this compound. The 5,6-dimethyl modification on the benzimidazole ring further contributes to metabolic stability, a hot topic in medicinal chemistry optimization.

The physicochemical properties of 1-(2-CHLORO-6-FLUOROBENZYL)-2-(2-CHLORO-3-PYRIDINYL)-5,6-DIMETHYL-1H-1,3-BENZIMIDAZOLE make it suitable for structure-activity relationship (SAR) studies. With a molecular weight of 389.25 g/mol and multiple hydrogen bond acceptors, it complies with Lipinski's rule of five—a frequent search term among drug developers. Its logP value (predicted ~3.8) suggests moderate lipophilicity, balancing membrane permeability and solubility, crucial for both oral drug formulations and foliar-applied pesticides.

Emerging applications of CAS 339101-20-1 intersect with trending topics like "precision medicine" and "green chemistry." The compound's dual chloro-fluoro motif mirrors strategies used in third-generation pharmaceuticals, while its potential biodegradability aligns with environmental impact reduction goals. Analytical techniques such as HPLC-MS and NMR spectroscopy (common search queries) are essential for characterizing this compound's purity and stability—critical parameters given the pharmaceutical industry's focus on ICH Q3D elemental impurity guidelines.

In conclusion, 339101-20-1 represents a compelling case study in functionalized benzimidazole chemistry. Its structural features address multiple contemporary needs: from targeted therapy development to low-residue crop protection. As research continues to explore its kinase inhibition potential and mode of action in biological systems, this compound will likely remain a valuable tool for scientists navigating the frontiers of molecular design and applied heterocyclic chemistry.

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.